![molecular formula C15H17N3OS B2982915 Benzo[d]thiazol-2-yl(3-(pyrrolidin-1-yl)azetidin-1-yl)methanone CAS No. 2320143-13-1](/img/structure/B2982915.png)
Benzo[d]thiazol-2-yl(3-(pyrrolidin-1-yl)azetidin-1-yl)methanone
Description
“Benzo[d]thiazol-2-yl(3-(pyrrolidin-1-yl)azetidin-1-yl)methanone” is a chemical compound that has been studied for its potential therapeutic applications. It is a derivative of benzothiazole, a heterocyclic compound .
Synthesis Analysis
The synthesis of benzothiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions . The specific synthesis process for “Benzo[d]thiazol-2-yl(3-(pyrrolidin-1-yl)azetidin-1-yl)methanone” is not explicitly mentioned in the available literature.Scientific Research Applications
Anti-Tubercular Compounds
Benzothiazole derivatives have been synthesized and used as anti-tubercular compounds . These compounds have shown better inhibition potency against M. tuberculosis compared to standard reference drugs . The synthesis of these derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .
Anti-Parkinsonian Agents
Benzothiazole derivatives have also been designed and synthesized as novel anti-Parkinsonian agents . These compounds were found to be active in alleviating haloperidol-induced catalepsy in mice . Furfuryl, 2- and/or 3-methoxy substituted phenyl derivatives emerged as potent agents .
Antimicrobial Activity
Benzothiazole derivatives have shown antimicrobial activity . For example, sulfazole, a benzothiazole derivative, is used as an antimicrobial agent .
Antiretroviral Activity
Benzothiazole derivatives have also been used as antiretroviral agents . Ritonavir, a benzothiazole derivative, is used as an antiretroviral agent .
Antifungal Activity
Benzothiazole derivatives have shown antifungal activity . Abafungin, a benzothiazole derivative, is used as an antifungal agent .
Antidiabetic Activity
Benzothiazole derivatives have shown antidiabetic activity .
Anti-Inflammatory Activity
Benzothiazole derivatives have shown anti-inflammatory activity .
properties
IUPAC Name |
1,3-benzothiazol-2-yl-(3-pyrrolidin-1-ylazetidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3OS/c19-15(14-16-12-5-1-2-6-13(12)20-14)18-9-11(10-18)17-7-3-4-8-17/h1-2,5-6,11H,3-4,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USMZGSIVIHDHQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2CN(C2)C(=O)C3=NC4=CC=CC=C4S3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[d]thiazol-2-yl(3-(pyrrolidin-1-yl)azetidin-1-yl)methanone | |
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